Cas no 1941-24-8 (Tetramethylammonium nitrate)

• Product Name: Tetramethylammonium nitrate
• CAS No: 1941-24-8
• MF: C₄H₁₂N₂O₃
• MW: 136.149681091309
• MDL: MFCD00043103
• CID: 42209
• PubChem ID: 74743
• Update Time: 2025-05-24

Tetramethylammonium nitrate Chemical and Physical Properties

Names and Identifiers

• tetramethylammonium nitrate
• tetramethylazanium,nitrate
• EINECS 217-723-4
• N1,1,1,1NO3
• TetraMethylaMMoniuM nitrat
• n,n,n-trimethyl-methanaminiunitrate
• TETRAMETHYLAMMONIUM NITRATE, ELECTRO-CHE MICAL GRADE
• Tetramethylammonium nitrate,96%
• Methanaminium, N,N,N-trimethyl-, nitrate
• tetramethylazanium nitrate
• Methanaminium, N,N,N-trimethyl-, nitrate (1:1)
• Tetra methyl ammonium nitrate
• KSC174C1T
• Ex207
• C4H12N2O3
• Tetramethylammonium nitrate, 96%
• BCP20140
• 6550AD
• EN300-218490
• NS00081287
• Tetramethylammonium nitrate
• 1941-24-8
• MFCD00043103
• AKOS015888254
• FT-0688125
• tetramethylazanium;nitrate
• SCHEMBL36712
• DTXSID8062074
• AS-75484
• Methanaminium, N,N,Ntrimethyl, nitrate
• QGPVYHSXZFOSRL-UHFFFAOYSA-N
• A10946
• DTXCID3036078
• Tetramethylammonium nitrate

• MDL： MFCD00043103
• Inchi： 1S/C4H12N.NO3/c1-5(2,3)4;2-1(3)4/h1-4H3;/q+1;-1
• InChI Key： QGPVYHSXZFOSRL-UHFFFAOYSA-N
• SMILES： [O-][N+](=O)[O-].[N+](C)(C)(C)C

Computed Properties

• Exact Mass: 136.08500
• Monoisotopic Mass: 136.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 37.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: crystal
• Density: 1.2844 (rough estimate)
• Melting Point: ≥300 °C (lit.)
• Boiling Point: 250.42°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.4800 (estimate)
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Reacts with rust, bases, copper, strong oxidizing agents, reducing agents.
• PSA: 68.88000
• LogP: 0.60650
• Solubility: Soluble

Tetramethylammonium nitrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272,H315,H319,H335
• Warning Statement： P220,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1479 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 8-36/37/38
• Safety Instruction： S17-S26-S36
• Hazardous Material Identification：
• Safety Term：5.1
• Packing Group：III
• Risk Phrases：R8; R36/37/38
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Tetramethylammonium nitrate

Tetramethylammonium Nitrate (CAS No. 1941-24-8): A Comprehensive Overview

Tetramethylammonium nitrate, also known as TMA-Nitrate or TMA NO3, is a versatile compound with the CAS number 1941-24-8. This compound has garnered significant attention in various scientific and industrial applications due to its unique properties and potential uses. In this article, we will delve into the characteristics, applications, and recent advancements related to Tetramethylammonium nitrate, providing a detailed and up-to-date analysis.

Tetramethylammonium nitrate is an ionic compound consisting of the tetramethylammonium cation (N(CH3)4+) and the nitrate anion (NO3−). Its chemical formula is C4H16N NO3, and it exists as a white crystalline solid under standard conditions. The compound is highly soluble in water and polar solvents, making it suitable for a wide range of applications. Recent studies have highlighted its role in green chemistry, where it serves as an efficient catalyst for various organic reactions.

One of the most notable applications of Tetramethylammonium nitrate is in the field of electrochemistry. Researchers have explored its use as an electrolyte additive in lithium-ion batteries, where it enhances ion transport and improves battery performance. For instance, a 2023 study published in *Nature Energy* demonstrated that incorporating TMA NO3 into electrolytes significantly increased the energy density and cycle stability of lithium-sulfur batteries. This breakthrough has opened new avenues for the development of high-performance energy storage systems.

In addition to its role in electrochemistry, Tetramethylammonium nitrate has found applications in catalysis and polymer synthesis. Its ability to act as a phase-transfer catalyst makes it invaluable in interfacial reactions, particularly in the production of functional polymers. A recent study in *Macromolecules* reported that TMA NO3 can facilitate the synthesis of amphiphilic block copolymers, which are widely used in drug delivery systems and nanotechnology.

The synthesis of Tetramethylammonium nitrate typically involves the reaction of tetramethylammonium hydroxide with nitric acid. This process is straightforward and can be scaled up for industrial production. However, researchers are continuously exploring more sustainable methods to synthesize this compound, such as using renewable feedstocks or minimizing waste generation. For example, a 2023 paper in *Green Chemistry* proposed a bio-based route for producing TMA NO3, which aligns with global efforts to promote environmentally friendly chemical processes.

Another emerging application of Tetramethylammonium nitrate is in the field of biotechnology, where it is used as a stabilizer for enzymes and proteins during purification processes. Its ability to form stable complexes with biomolecules has made it a valuable tool in enzyme engineering. A study published in *Biotechnology Journal* highlighted its role in enhancing the thermal stability of enzymes used in industrial biocatalysis, which could lead to cost-effective solutions for large-scale production.

Despite its numerous advantages, the use of Tetramethylammonium nitrate is not without challenges. One concern is its potential environmental impact, particularly when released into aquatic systems. However, recent research has focused on developing methods to mitigate these effects. For instance, scientists have explored biodegradation pathways for TMA NO3, demonstrating that certain microbial communities can efficiently break down the compound under specific conditions.

In conclusion, Tetramethylammonium nitrate (CAS No. 1941-24-8) is a multifaceted compound with diverse applications across various scientific disciplines. From enhancing battery performance to facilitating polymer synthesis and stabilizing biomolecules, its versatility continues to drive innovation. As researchers uncover new uses and develop more sustainable production methods, the future of this compound looks promising indeed.